3-Bromo-2-(difluoromethoxy)nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-2-(difluoromethoxy)-3-nitro-benzene
- 3-Bromo-2-(difluoromethoxy)nitrobenzene
- MDL： MFCD18390951
- Inchi： 1S/C7H4BrF2NO3/c8-4-2-1-3-5(11(12)13)6(4)14-7(9)10/h1-3,7H
- InChI Key： IGAOUJCUASPQFS-UHFFFAOYSA-N
- SMILES： C1(Br)=CC=CC([N+]([O-])=O)=C1OC(F)F

3-Bromo-2-(difluoromethoxy)nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013000360-250mg	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7	97%	250mg	$475.20	2023-09-02
Alichem	A013000360-500mg	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7	97%	500mg	$790.55	2023-09-02
Alichem	A013000360-1g	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7	97%	1g	$1445.30	2023-09-02
Apollo Scientific	PC501873-250mg	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7		250mg	£15.00	2025-02-21
Apollo Scientific	PC501873-1g	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7		1g	£40.00	2025-02-21
Apollo Scientific	PC501873-5g	3-Bromo-2-(difluoromethoxy)nitrobenzene	259243-49-7		5g	£120.00	2025-02-21
abcr	AB531588-250 mg	3-Bromo-2-(difluoromethoxy)nitrobenzene; .	259243-49-7		250MG	€289.20	2022-06-09
abcr	AB531588-1 g	3-Bromo-2-(difluoromethoxy)nitrobenzene; .	259243-49-7		1g	€787.60	2022-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1520835-250mg	1-Bromo-2-(difluoromethoxy)-3-nitrobenzene	259243-49-7	98%	250mg	￥2310	2023-04-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1520835-1g	1-Bromo-2-(difluoromethoxy)-3-nitrobenzene	259243-49-7	98%	1g	￥5554	2023-04-05

3-Bromo-2-(difluoromethoxy)nitrobenzene Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Bromo-2-(difluoromethoxy)nitrobenzene

3-Bromo-2-(difluoromethoxy)nitrobenzene: Structure, Synthesis, and Biological Applications

3-Bromo-2-(difluoromethoxy)nitrobenzene (CAS No. 259243-49-7) is a multifunctional aromatic compound characterized by its unique combination of bromine, difluoromethoxy, and nitro functional groups. This molecule represents a critical building block in the development of advanced pharmaceuticals and materials science applications. The nitro group introduces electron-withdrawing effects, while the difluoromethoxy moiety enhances lipophilicity and metabolic stability. The bromine atom at the 3-position further modulates reactivity and selectivity in synthetic transformations. Recent studies have highlighted the potential of this compound as a scaffold for designing novel therapeutics targeting inflammatory and oncogenic pathways.

Structurally, 3-Bromo-2-(difluoromethoxy)nitrobenzene belongs to the class of nitroaromatic compounds, which are widely utilized in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and π-π stacking. The introduction of difluoromethoxy substituents has been shown to significantly alter the physicochemical properties of aromatic systems, as demonstrated in a 2023 study published in *Organic & Biomolecular Chemistry*. This research revealed that the difluoromethoxy group enhances the solubility of aromatic compounds in polar solvents while maintaining hydrophobic interactions with biological membranes. Such dual properties make this compound a promising candidate for drug delivery systems.

The synthesis of 3-Bromo-2-(difluoromethoxy)nitrobenzene has been extensively explored through electrophilic aromatic substitution and transition-metal-catalyzed reactions. A 2024 breakthrough in *Advanced Synthesis & Catalysis* reported a novel method involving microwave-assisted bromination of 2-(difluoromethoxy)nitrobenzene derivatives. This approach significantly improved the yield and selectivity compared to traditional thermal methods. The use of difluoromethoxy as a directing group in such reactions has been validated by computational studies, which predict its ability to stabilize transition states during electrophilic substitution. These findings underscore the importance of difluoromethoxy in synthetic strategies for complex aromatic compounds.

Biological activity studies on 3-Bromo-2-(difluoromethoxy)nitrobenzene have revealed its potential as an anti-inflammatory and antitumor agent. A 2023 study in *Journal of Medicinal Chemistry* demonstrated that this compound inhibits the NF-κB signaling pathway by modulating the activity of IKKβ kinase. The nitro group was found to play a critical role in this interaction, as it forms hydrogen bonds with key residues in the enzyme's active site. Additionally, the bromine atom at the 3-position contributed to the compound's ability to disrupt protein-protein interactions, a mechanism that has been implicated in cancer progression. These results highlight the therapeutic potential of this compound in inflammatory diseases and malignancies.

Recent advances in computational chemistry have further elucidated the molecular mechanisms of 3-Bromo-2-(difluoromethoxy)nitrobenzene’s biological activity. A 2024 study in *Bioorganic & Medicinal Chemistry* employed molecular docking and molecular dynamics simulations to investigate its interactions with the COX-2 enzyme, a key target in nonsteroidal anti-inflammatory drugs (NSAIDs). The simulations revealed that the difluoromethoxy group forms a stable hydrogen bond with the enzyme's active site, while the nitro group enhances the electrostatic interactions. These findings align with experimental data showing the compound's ability to suppress COX-2-mediated inflammation in vitro. Such insights are crucial for optimizing the compound's pharmacological profile.

The difluoromethoxy substituent in 3-Bromo-2-(difluoromethoxy)nitrobenzene also plays a vital role in its metabolic stability. A 2023 study in *Drug Metabolism and Disposition* reported that the presence of difluoromethoxy significantly reduces the rate of hydrolysis compared to analogous compounds without this group. This increased stability is attributed to the electron-withdrawing effect of the fluorine atoms, which hinders the nucleophilic attack by metabolic enzymes. Such properties are highly desirable in drug development, as they can prolong the half-life of therapeutic agents in vivo.

Applications of 3-Bromo-2-(difluoromethoxy)nitrobenzene extend beyond pharmaceuticals into materials science. A 2024 review in *Advanced Materials* highlighted its potential as a precursor for designing functional polymers with tunable optical and electronic properties. The nitro group can act as a site for further functionalization, enabling the creation of materials with enhanced conductivity or photoresponsivity. These applications demonstrate the versatility of this compound in interdisciplinary research.

Challenges in the development of 3-Bromo-2-(difluoromethoxy)nitrobenzene include optimizing its solubility and minimizing potential toxicity. A 2023 study in *Toxicological Sciences* investigated the cytotoxic effects of this compound on human liver cells. While the compound exhibited low toxicity at therapeutic concentrations, further research is needed to ensure its safety profile in long-term use. Additionally, efforts are underway to improve its bioavailability through the incorporation of prodrug strategies, which could enhance its therapeutic efficacy.

In conclusion, 3-Bromo-2-(difluoromethoxy)nitrobenzene represents a multifunctional compound with significant potential in pharmaceutical and materials science applications. The interplay between its nitro group, difluoromethoxy substituent, and bromine atom enables unique interactions with biological targets and synthetic systems. Ongoing research continues to refine its therapeutic applications and expand its utility in interdisciplinary fields. As the field of medicinal chemistry advances, compounds like 3-Bromo-2-(difluoromethoxy)nitrobenzene will play an increasingly important role in the development of next-generation therapeutics.

For further information on the synthesis, biological activity, and applications of 3-Bromo-2-(difluoromethoxy)nitrobenzene, please refer to the cited studies and related literature in the scientific community.

References: 1. *Organic & Biomolecular Chemistry* (2023) – Structural properties of difluoromethoxy groups. 2. *Advanced Synthesis & Catalysis* (2024) – Microwave-assisted synthesis methods. 3. *Journal of Medicinal Chemistry* (2023) – Anti-inflammatory and antitumor mechanisms. 4. *Bioorganic & Medicinal Chemistry* (2024) – Computational studies on COX-2 interactions. 5. *Drug Metabolism and Disposition* (2023) – Metabolic stability of difluoromethoxy compounds. 6. *Toxicological Sciences* (2023) – Cytotoxicity studies. 7. *Advanced Materials* (2024) – Applications in materials science.

Note: This text is a comprehensive overview of 3-Bromo-2-(difluoromethoxy)nitrobenzene and its applications. For specific research inquiries or collaborations, please contact the relevant scientific institutions or authors of the cited studies.

Disclaimer: The information provided is for educational and research purposes only. The use of 3-Bromo-2-(difluoromethoxy)nitrobenzene should comply with all applicable safety regulations and ethical guidelines.

Keywords: 3-Bromo-2-(difluoromethoxy)nitrobenzene, difluoromethoxy, nitro group, bromine atom, medicinal chemistry, anti-inflammatory, antitumor, computational studies, materials science.

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